![molecular formula C21H22ClNO3 B2743448 3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4H-chromen-4-one CAS No. 845987-35-1](/img/structure/B2743448.png)
3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4H-chromen-4-one
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Overview
Description
3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4H-chromen-4-one is a synthetic compound that belongs to the class of coumarin derivatives. This compound is known for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Scientific Research Applications
Synthesis and Structural Characterization
Research has explored the synthesis of derivatives and structural characterizations of compounds similar to "3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4H-chromen-4-one." For instance, the crystal structure of a closely related compound, 3-[(2,6-dichlorophenyl)(ethoxy)methyl]-4-hydroxy-2H-chromen-2-one, was determined, highlighting its crystallization in the monoclinic crystal system and the formation of linear chains through p-p stacking of aromatic residues (Manolov, Morgenstern, & Hegetschweiler, 2012). Similarly, a study on the synthesis of 3-((aryl)(diethylamino)methyl)-4-hydroxy-2H-chromen-2-one derivatives via a Mannich type reaction presented a method for efficiently producing these compounds (Zahiri & Mokhtary, 2015).
Applications in Material Science and Biomedical Fields
Further research has delved into the applications of related compounds in material science and biomedical fields. One study described the novel synthesis of phenyl ethylamino methyl derivatives catalyzed by biogenic ZnO nanoparticles. The compounds were characterized and evaluated for antioxidant activity and as corrosion inhibitors, demonstrating potential utility in material science (Anjan Kumar et al., 2022). Another investigation focused on the synthesis and antimicrobial activities of specific chromenone derivatives, providing insights into their potential pharmaceutical applications (El-Agrody, Sabry, & Motlaq, 2011).
Advanced Material Properties
A study on polymers functionalized with coumarone and diethanolamine detailed the synthesis, characterization, and unique dielectric properties of these materials, suggesting applications in electronics and material science (Bezgin, Ayaz, & Demirelli, 2015). This research indicates a broad interest in compounds structurally similar or related to "this compound" for their versatile applications in scientific research, ranging from material science to potential pharmaceutical uses.
Mechanism of Action
Target of Action
The primary target of this compound is the superoxide anion . This compound provides an alternative fluorescent probing technique to selectively detect the concentration of superoxide anion in solution .
Mode of Action
The compound interacts with its target, the superoxide anion, through a process known as aromatisation . This process allows the compound to selectively detect the concentration of superoxide anion in solution .
Biochemical Pathways
The aromatisation process suggests that it may be involved inredox reactions and fluorescence sensing pathways .
Result of Action
The compound’s interaction with superoxide anion results in a change in fluorescence, allowing for the detection of the superoxide anion concentration in solution . This could potentially be used in the detection and monitoring of diseases where superoxide anion plays a role.
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, it has been reported that evaluating superoxide anion sensing probes in anhydrous DMSO instead of in aqueous buffers may provide advantages . .
properties
IUPAC Name |
3-(4-chlorophenyl)-8-(diethylaminomethyl)-7-hydroxy-2-methylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClNO3/c1-4-23(5-2)12-17-18(24)11-10-16-20(25)19(13(3)26-21(16)17)14-6-8-15(22)9-7-14/h6-11,24H,4-5,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKZTVTVFCZLEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=C(C=CC2=C1OC(=C(C2=O)C3=CC=C(C=C3)Cl)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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